Cas no 2228334-83-4 (2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
• CAS No: 2228334-83-4
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 6027710
• PubChem ID: 165699177
• Update Time: 2025-05-25

2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol
• 2228334-83-4
• EN300-1992996

• Inchi： 1S/C11H12ClNO/c1-13-5-4-8-6-9(11(14)7-12)2-3-10(8)13/h2-6,11,14H,7H2,1H3
• InChI Key： OSWVNKINOOXXQE-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=CN2C)C=1)O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol

Chemical Profile of 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol (CAS No. 2228334-83-4)

2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol, identified by its Chemical Abstracts Service Number (CAS No.) 2228334-83-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a chloro-substituted ethyl group linked to a tryptamine derivative, has garnered attention due to its structural complexity and potential biological activities. The presence of a methyl-substituted indole moiety and a chloro substituent at the alpha position of the ethyl chain suggests a high degree of functional tunability, making it a valuable scaffold for drug discovery initiatives.

The indole core, particularly in its substituted forms, is well-documented for its role in various pharmacological applications. Compounds containing the indole scaffold are prevalent in natural products and synthetic drugs, exhibiting a broad spectrum of biological functions. For instance, indole derivatives have been implicated in modulating neurotransmitter systems, immune responses, and even carcinogenesis. The specific substitution pattern in 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol positions it as a candidate for further exploration in these areas.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting central nervous system (CNS) disorders. The tryptamine derivative moiety in this compound bears resemblance to serotonin and other bioactive indole alkaloids, which are known for their CNS-penetrating capabilities. The chloro substituent may enhance metabolic stability while simultaneously influencing binding interactions with biological targets. Such structural features make 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol an intriguing candidate for further pharmacological investigation.

The synthesis of this compound involves multi-step organic transformations, including functional group interconversions and regioselective substitutions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole core efficiently. The incorporation of the chloro group necessitates careful control over reaction conditions to avoid unwanted side products. Given its structural complexity, the synthesis of 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol exemplifies the sophistication required in modern medicinal chemistry.

Biological evaluation of 2-chloro-1-(1-methyl-1H-indol-5-yl)ethan-1-ol has revealed promising preliminary findings. In vitro assays have indicated potential activity against certain enzyme targets relevant to inflammatory and neurodegenerative diseases. The tryptamine derivative’s ability to interact with serotonergic receptors has been particularly noted, suggesting therapeutic relevance in conditions such as depression and anxiety disorders. Furthermore, the chloro substituent may modulate pharmacokinetic properties, enhancing bioavailability and target engagement.

Advances in computational chemistry have accelerated the process of identifying promising drug candidates like 2-chloro-1-(1-methyl-1H-indol-5-yt)ethan-l ol. Molecular docking studies have been instrumental in predicting binding affinities and interactions with potential biological targets. These simulations have guided experimental design by highlighting key structural features that contribute to biological activity. Such integrative approaches combining experimental chemistry with computational modeling are becoming indispensable in modern drug discovery pipelines.

The development of novel pharmaceuticals often requires optimization of physicochemical properties to ensure efficacy and safety. Parameters such as solubility, lipophilicity, and metabolic stability are critical considerations during lead optimization. The structural features of 2-chloro-l-(l-methyl-lH-indol-S-ytl)ethan-l ol, including its aromatic rings and polar functional groups, influence these properties significantly. Fine-tuning these features through structural modifications could lead to improved drug-like characteristics.

Recent studies have also explored the role of indole derivatives in modulating immune responses, particularly in contexts such as autoimmune diseases and cancer immunotherapy. The tryptamine scaffold is known to interact with various immune receptors and signaling pathways, making it a versatile tool for immunomodulation. 2-chloro-l-(l-methyl-lH-indol-S-ytl)ethan-l ol represents an exciting avenue for developing immunomodulatory agents with potential therapeutic applications.

The future direction of research on 2-chloro-l-(l-methyl-lH-indol-S-ytl)ethan-l ol lies in elucidating its mechanism of action through both preclinical and clinical studies. Understanding how this compound interacts with biological systems at the molecular level will provide insights into its therapeutic potential and limitations. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential to translate laboratory findings into viable therapeutic interventions.

In conclusion,2-chloro-l-(l-methyl-lH-indol-S-ytl)ethan-l ol (CAS No. 2228334--83--4) is a structurally intriguing compound with significant potential in pharmaceutical applications Its unique combination of an indole derivative and a chloro-substituted ethyl group positions it as a valuable scaffold for drug discovery initiatives Further exploration into its biological activities mechanisms of actionand pharmacokinetic properties will undoubtedly contribute to advancements in medicine。